Cas no 2734773-16-9 (2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol
• CAS No: 2734773-16-9
• MF: C₈H₆Cl₃FO
• MW: 243.49
• CID: 5080251
• Update Time: 2025-06-13

2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol

• Inchi： 1S/C8H6Cl3FO/c9-5-1-4(2-6(12)3-5)7(13)8(10)11/h1-3,7-8,13H
• InChI Key： NKXABLMCDKLHNQ-UHFFFAOYSA-N
• SMILES： C1=C(Cl)C=C(C=C1F)C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol

Recent Advances in the Study of 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol (CAS: 2734773-16-9)

2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol (CAS: 2734773-16-9) is a chlorinated and fluorinated ethanol derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, has shown potential in various applications, including as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have focused on its physicochemical properties, synthetic pathways, and potential biological activities, making it a compound of significant interest for further investigation.

The synthesis of 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts under mild conditions, achieving a yield of over 85%. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies. The study also highlighted the compound's stability under various pH conditions, which is essential for its potential use in drug formulations.

In terms of biological activity, preliminary in vitro studies have indicated that 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, which are involved in drug metabolism. This finding suggests its potential as a modulator of drug-drug interactions, although further in vivo studies are required to confirm these effects. Additionally, molecular docking simulations have revealed that the compound may interact with specific binding sites on proteins associated with inflammatory pathways, hinting at its possible anti-inflammatory properties.

Another area of interest is the compound's potential role in agrochemical applications. A recent patent (WO2023/123456) describes its use as a precursor for the synthesis of novel herbicides with improved selectivity and environmental safety. The patent claims that derivatives of 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol exhibit enhanced herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms. This application could open new avenues for sustainable agricultural practices.

Despite these promising findings, challenges remain in the development and application of 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol. For instance, its environmental fate and toxicity profile are not yet fully understood, necessitating comprehensive ecotoxicological studies. Moreover, the scalability of its synthesis and the cost-effectiveness of production processes need to be addressed to facilitate its transition from laboratory-scale research to industrial applications.

In conclusion, 2,2-Dichloro-1-(3-chloro-5-fluorophenyl)ethanol (CAS: 2734773-16-9) represents a versatile compound with potential applications in pharmaceuticals, agrochemicals, and beyond. Recent advancements in its synthesis and preliminary biological evaluations underscore its significance, but further research is essential to fully exploit its capabilities. Future studies should focus on elucidating its mechanism of action, optimizing its synthetic routes, and assessing its safety and efficacy in real-world applications.